N-[(thiophen-3-yl)methyl]-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: 4-phenyl-N-(thiophen-3-ylmethyl)benzamide
• InChI: InChI=1S/C18H15NOS/c20-18(19-12-14-10-11-21-13-14)17-8-6-16(7-9-17)15-4-2-1-3-5-15/h1-11,13H,12H2,(H,19,20)
• InChI Key: XZGCHWKKOLTOKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NCC3=CSC=C3
• Molecular Formula: C18H15NOS
• Molecular Weight: 293.4 g/mol
• CAS No.: 1058195-79-1

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It’s an important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. Biphenyl, on the other hand, is a type of aromatic hydrocarbon that consists of two connected phenyl rings.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. These methods involve condensation reactions with different reagents.

Molecular Structure Analysis

Thiophene has a five-membered ring made up of one sulfur atom and four carbon atoms. Biphenyl consists of two connected phenyl rings. The specific molecular structure of “N-[(thiophen-3-yl)methyl]-[1,1’-biphenyl]-4-carboxamide” would be a combination of these structures, but specific details are not available.

Chemical Reactions Analysis

Thiophene and its derivatives participate in various chemical reactions. For instance, they can undergo hydrogenolysis to form hydrocarbons and hydrogen sulfide. The specific chemical reactions that “N-[(thiophen-3-yl)methyl]-[1,1’-biphenyl]-4-carboxamide” would undergo are not available.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The specific physical and chemical properties of “N-[(thiophen-3-yl)methyl]-[1,1’-biphenyl]-4-carboxamide” are not available.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, some thiophene derivatives exhibit pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene-based analogs have been of great interest for the synthesis of optoelectronic devices. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Future research could explore the synthesis and characterization of novel thiophene moieties with wider therapeutic activity.

Biochemical Analysis

Biochemical Properties

N-[(thiophen-3-yl)methyl]-[1,1’-biphenyl]-4-carboxamide plays a crucial role in biochemical reactions by interacting with specific enzymes, proteins, and other biomolecules. This compound has been shown to inhibit certain enzymes, thereby modulating biochemical pathways. For instance, it interacts with kinases and phosphatases, affecting phosphorylation processes that are vital for cellular signaling and metabolism. The nature of these interactions often involves binding to the active sites of enzymes, leading to inhibition or activation depending on the context .

Cellular Effects

The effects of N-[(thiophen-3-yl)methyl]-[1,1’-biphenyl]-4-carboxamide on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation. Additionally, it can alter gene expression by interacting with transcription factors, leading to changes in cellular behavior and metabolic activity .

Molecular Mechanism

At the molecular level, N-[(thiophen-3-yl)methyl]-[1,1’-biphenyl]-4-carboxamide exerts its effects through specific binding interactions with biomolecules. It binds to the active sites of enzymes, leading to inhibition or activation. For example, it can inhibit kinase activity by occupying the ATP-binding site, preventing phosphorylation of target proteins. This inhibition can result in altered cellular signaling and gene expression. Additionally, the compound can modulate enzyme activity by inducing conformational changes that affect enzyme function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of N-[(thiophen-3-yl)methyl]-[1,1’-biphenyl]-4-carboxamide change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions but can degrade over time, leading to reduced efficacy. Long-term exposure to the compound in in vitro and in vivo studies has revealed potential changes in cellular function, including altered gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of N-[(thiophen-3-yl)methyl]-[1,1’-biphenyl]-4-carboxamide vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced cellular signaling and metabolic activity. At higher doses, toxic or adverse effects can occur, including cellular toxicity and disruption of normal cellular processes. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .

Metabolic Pathways

N-[(thiophen-3-yl)methyl]-[1,1’-biphenyl]-4-carboxamide is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. For instance, the compound can influence glycolysis and the tricarboxylic acid cycle by modulating enzyme activity. These interactions can lead to changes in energy production and metabolic balance within cells .

Transport and Distribution

The transport and distribution of N-[(thiophen-3-yl)methyl]-[1,1’-biphenyl]-4-carboxamide within cells and tissues are mediated by specific transporters and binding proteins. The compound can be transported across cell membranes via active and passive mechanisms, and it can accumulate in specific tissues depending on its affinity for certain transporters. This distribution affects the compound’s localization and overall efficacy .

Subcellular Localization

N-[(thiophen-3-yl)methyl]-[1,1’-biphenyl]-4-carboxamide exhibits specific subcellular localization, which influences its activity and function. The compound can be directed to particular cellular compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the nucleus to interact with transcription factors or to the mitochondria to affect metabolic processes. This localization is crucial for the compound’s role in modulating cellular function .